Cribrarione B
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Overview
Description
Cribrarione B is a natural product found in Cribraria, Cribraria cancellata, and Cribrarula with data available.
Scientific Research Applications
Antimicrobial Activity
Research on Cribrarione B primarily highlights its potential as an antimicrobial agent. For instance, a study identified Cribrarione A, a related compound, exhibiting antimicrobial activity against Bacillus subtilis. This finding suggests that compounds within the Cribrarione group, including this compound, may possess valuable antimicrobial properties (Naoe, Ishibashi, & Yamamoto, 2003).
Naphthoquinone Pigment
Cribrarione C, another compound closely related to this compound, has been identified as a naphthoquinone pigment. The isolation and structural elucidation of such compounds are significant for understanding the broader family of naphthoquinone pigments, which includes this compound (Shintani et al., 2009). This suggests potential applications in various scientific fields, such as organic chemistry and pharmacology.
Properties
Molecular Formula |
C12H10O6 |
---|---|
Molecular Weight |
250.2 g/mol |
IUPAC Name |
4,5,8-trihydroxy-6-(1-hydroxyethyl)naphthalene-1,2-dione |
InChI |
InChI=1S/C12H10O6/c1-4(13)5-2-6(14)10-9(11(5)17)7(15)3-8(16)12(10)18/h2-4,13-15,17H,1H3 |
InChI Key |
GMPMHBSGNWRGNG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC(=C2C(=C1O)C(=CC(=O)C2=O)O)O)O |
Synonyms |
cribrarione B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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